Cas no 886851-37-2 (2-(2-Bromophenoxy)ethyldimethylamine)

• Product Name: 2-(2-Bromophenoxy)ethyldimethylamine
• CAS No: 886851-37-2
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• MDL: MFCD03719321
• CID: 871366
• PubChem ID: 888311
• Update Time: 2025-09-20

2-(2-Bromophenoxy)ethyldimethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromophenoxy)-N,N-dimethylethanamine oxalate
• 2-(2-Bromophenoxy)-N,N-dimethylethanamine
• 2-(2-Dimethylaminoethoxy)-bromobenzene
• [2-(2-bromophenoxy)ethyl]dimethylamine
• BDBM50307492
• 2-(2-dimethylaminoethoxy)bromobenzene
• AM87375
• N-[2-(2-BROMOPHENOXY)ETHYL]-N,N-DIMETHYLAMINE
• SCHEMBL1857526
• MFCD03719321
• EN300-126228
• 2-(2-Bromophenoxy)-N,N-dimethylethan-1-amine
• 886851-37-2
• CHEMBL599818
• AS-44355
• SY147836
• PD179721
• AKOS000170274
• DTXSID50358341
• CS-0300351
• A11193
• 2-(2-Bromophenoxy)ethyldimethylamine

• MDL： MFCD03719321
• Inchi： 1S/C10H14BrNO/c1-12(2)7-8-13-10-6-4-3-5-9(10)11/h3-6H,7-8H2,1-2H3
• InChI Key： OUWAXRLVNYTZJK-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1OCCN(C)C

Computed Properties

• Exact Mass: 243.02600
• Monoisotopic Mass: 243.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.5

Experimental Properties

• Density: 1.309
• Boiling Point: 281.6°C at 760 mmHg
• Flash Point: 124.1°C
• Refractive Index: 1.537
• PSA: 12.47000
• LogP: 2.38950

2-(2-Bromophenoxy)ethyldimethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)